(1S)-1-(1,2-Thiazol-5-yl)ethanol
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Description
(1S)-1-(1,2-Thiazol-5-yl)ethanol, also known as Thiazole ethanol, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
- AT21152 has demonstrated potent antibacterial and antifungal activities. Researchers have explored its potential as a novel antimicrobial agent. It could be used in pharmaceutical formulations, wound healing, or even as a natural preservative in food products .
- Studies suggest that AT21152 may have neuroprotective properties. It could play a role in preventing or mitigating neurodegenerative diseases such as Alzheimer’s or Parkinson’s. Researchers investigate its impact on neuronal health and synaptic function .
- AT21152 exhibits anti-inflammatory effects. It could be valuable in treating inflammatory conditions, including arthritis, colitis, and dermatitis. Researchers explore its mechanisms of action and potential clinical applications .
- AT21152 has drawn attention in cancer research. Preliminary studies indicate its potential as an anticancer agent. Researchers investigate its impact on tumor growth, apoptosis, and metastasis. Further studies are needed to validate its efficacy .
- AT21152’s thiazole moiety makes it interesting for environmental applications. It could be used in soil remediation, water purification, or even as a biosensor for detecting pollutants. Researchers explore its interactions with environmental contaminants .
- Chemists utilize AT21152 as a building block in organic synthesis. Its unique structure allows for diverse modifications, enabling the creation of novel compounds. Medicinal chemists explore its derivatives for drug development .
Antibacterial and Antifungal Properties
Neuroprotective Effects
Anti-Inflammatory Activity
Cancer Research
Environmental Applications
Organic Synthesis and Medicinal Chemistry
properties
IUPAC Name |
(1S)-1-(1,2-thiazol-5-yl)ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NOS/c1-4(7)5-2-3-6-8-5/h2-4,7H,1H3/t4-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBQOBJBPEDHKFL-BYPYZUCNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=NS1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=NS1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S)-1-(1,2-Thiazol-5-yl)ethanol |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.